Cas no 113601-46-0 (3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride)

3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride structure
113601-46-0 structure
Product Name:3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride
CAS No:113601-46-0
MF:C7BrF7
MW:296.967725753784
CID:136599
PubChem ID:14492213
Update Time:2025-04-19

3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • Benzene,bromotetrafluoro(trifluoromethyl)- (9CI)
    • 3-BROMO-2,4,5,6-TETRAFLUOROBENZOTRIFLUORIDE
    • 1-bromo-2,3,4,6-tetrafluoro-5-(trifluoromethyl)benzene
    • Benzene,bromotetrafluoro(trifluoromethyl)-(9ci)
    • AKOS005254294
    • MFCD09037800
    • SCHEMBL2000228
    • 113601-46-0
    • NHSSJMAUKULEMJ-UHFFFAOYSA-N
    • 3-bromoheptafluorotoluene
    • 5360-80-5
    • 3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride
    • Inchi: 1S/C7BrF7/c8-2-3(9)1(7(13,14)15)4(10)6(12)5(2)11
    • InChI Key: NHSSJMAUKULEMJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C(C(F)(F)F)=C1F)F)F)F

Computed Properties

  • Exact Mass: 295.90700
  • Monoisotopic Mass: 295.90716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 4.02430

3-Bromo-2,4,5,6-tetrafluorobenzotrifluoride Pricemore >>

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